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Compound of Interest

Compound Name: N-Methylacetamide-d7

Cat. No.: B1611707

An In-depth Technical Guide to the Physical Characteristics of N-Methylacetamide-d7

Introduction

N-Methylacetamide-d7 (NMA-d7) is a deuterated isotopologue of N-Methylacetamide (NMA).
It is a valuable compound in various scientific research fields, particularly in studies involving
mass spectrometry and as a solvent in nuclear magnetic resonance (NMR) spectroscopy. The
substitution of hydrogen atoms with deuterium atoms provides a distinct mass shift and unique
spectroscopic properties, making it an ideal internal standard in quantitative analyses and a
tool for elucidating reaction mechanisms. This guide provides a comprehensive overview of the
physical and chemical properties of N-Methylacetamide-d7, along with relevant experimental
protocols and safety information.

Physical and Chemical Properties

The physical and chemical properties of N-Methylacetamide-d7 are summarized in the table
below. These properties are critical for its handling, storage, and application in experimental
settings.
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Property Value

Molecular Formula CDsCOND(CDs)
Molecular Weight 80.14 g/mol
Appearance Colorless liquid or solid
Melting Point 26-28 °C

Boiling Point 204-206 °C

Density 1.05 g/mL at 25 °C
Refractive Index n20/D 1.429

Flash Point 108.3 °C (226.9 °F) - closed cup
Isotopic Purity 98 atom % D

Assay 99% (CP)

Soluble in water. The non-deuterated form is
Solubility also soluble in chloroform, ethanol, ether,

acetone, and benzene.

CAS Number 3669-74-7

Experimental Protocols
Synthesis of N-Methylacetamide

While specific protocols for the synthesis of N-Methylacetamide-d7 are not readily available, a
general method for the synthesis of N-Methylacetamide can be adapted using deuterated
starting materials. The following protocol is based on the reaction of acetic acid and
methylamine.

Materials:
o Acetic acid-d4

e Methylamine-d3
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» Reaction vessel (amination tank)

« Distillation apparatus (fractionating tower)

Procedure:

e Amination:
o In a suitable reaction vessel, combine acetic acid-d4 and methylamine-d3.
o Heat the mixture to a temperature of 70-80 °C.

o Maintain this temperature for approximately 2 hours to facilitate the amination reaction,
resulting in the crude product of N-Methylacetamide-d7.

 Purification:
o Transfer the crude product to a fractionating tower.

o Initially, heat the crude product under normal atmospheric pressure to distill off any water
present.

o Following the removal of water, perform vacuum fractionation to distill and purify the N-
Methylacetamide-d7, separating it from any unreacted acetic acid-d4.

lllustrative Workflow

The following diagram illustrates the general workflow for the synthesis of N-Methylacetamide.
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Synthesis of N-Methylacetamide-d7

Combine Acetic Acid-d4
and Methylamine-d3

:

Amination Reaction
(70-80 °C, 2 hours)

:

Crude N-Methylacetamide-d7

'

Fractional Distillation

'

Purified N-Methylacetamide-d7

Click to download full resolution via product page

Caption: Synthesis workflow for N-Methylacetamide-d7.

Safety and Handling
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N-Methylacetamide is classified as a reproductive toxicity Category 1B substance. It may
damage fertility or the unborn child.

Precautionary Statements:

e Prevention: Obtain special instructions before use. Do not handle until all safety precautions
have been read and understood. Wear protective gloves, protective clothing, eye protection,
and face protection.

» Response: If exposed or concerned, get medical advice/attention.

o Storage: Store in a well-ventilated place

 To cite this document: BenchChem. [Physical characteristics of N-Methylacetamide-d7].
BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1611707#physical-characteristics-of-n-
methylacetamide-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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